Cas no 5892-11-5 (Brucine dihydrate)

• Product Name: Brucine dihydrate
• CAS No: 5892-11-5
• MF: C₂₃H₃₀N₂O₆
• MW: 430.494106769562
• CID: 85476
• PubChem ID: 69897601
• Update Time: 2025-04-18

Brucine dihydrate Chemical and Physical Properties

Names and Identifiers

• Brucine dihydrate
• (S)-TERT-BUTYL 3-AMINO-3-PHENYLPROPANOATE
• MC-31-BC
• DTXSID90932588
• 145428-94-0
• 10,11-Dimethoxystrychnine Dihydrate
• Strychnidin-10-one,2,3-dimethoxy-,hydrate(1:2)
• (4aR,5aS,8aR,13aS,15aS,15bR)-10,11-dimethoxy-4a,5,5a,7,8,13a,15,15a,15b,16-decahydro-2H-4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-14-one;dihydrate
• J-008104
• SCHEMBL6794678
• 5892-11-5
• 10,11-Dimethoxystrychnine
• UEJ23QX4RE
• Brucine tetrahydrate [MI]
• Strychnidin-10-one, 2,3-dimethoxy-, hydrate (1:4)
• Q27291044
• Brucine tetrahydrate
• UNII-UEJ23QX4RE
• XLXHHXCMBNBDMP-BEYGIVOKSA-N
• Strychnidin-10-one, 2,3-dimethoxy-, tetrahydrate
• Brucine, tetrahydrate
• 2,3-dimethoxystrychnidin-10-one-water (1/4)

• MDL： MFCD00005942
• Inchi： 1S/C23H26N2O4.2H2O/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18;;/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3;2*1H2/t13-,18-,19-,21-,22-,23+;;/m0../s1
• InChI Key： VWLBJWIPYIYRBM-FIMIILAWSA-N
• SMILES： O1CC=C2CN3CC[C@@]45C6C=C(C(=CC=6N6C(C[C@H]1[C@H]([C@H]2C[C@H]34)[C@H]65)=O)OC)OC.O.O

Computed Properties

• Exact Mass: 394.18900
• Monoisotopic Mass: 430.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 785
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 175-178 °C (dec.)(lit.)
• Boiling Point: 689.9 ℃/760 mmHg
• Flash Point: 371℃
• Water Partition Coefficient: Soluble in methanol. Partially soluble Miscible with water.
• PSA: 51.24000
• LogP: 2.11260
• Solubility: Not determined

Brucine dihydrate Security Information

• Hazardous Material transportation number：UN 1570 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/28-52/53-36/37/38-26/27/28
• Safety Instruction： S1-S13-S45-S61
• RTECS：EH8925000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：I
• TSCA：Yes
• Risk Phrases：R26/28; R52/53
• Safety Term：6.1
• Packing Group：I
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids Strychnos alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Strychnos alkaloids